Cas no 262300-46-9 (N-Butyl-2-(methylamino)acetamide hydrochloride)

N-Butyl-2-(methylamino)acetamide hydrochloride is a synthetic organic compound with applications in pharmaceutical and chemical research. Its structure features a butyl group linked to a methylaminoacetamide moiety, with hydrochloride salt formation enhancing stability and solubility. This compound is valued for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of pharmacologically active agents. The hydrochloride salt form ensures improved handling and storage characteristics. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and drug discovery. Researchers appreciate its consistent purity and reactivity, which facilitate precise experimental outcomes in synthetic workflows.

N-Butyl-2-(methylamino)acetamide hydrochloride structure

262300-46-9 structure

Product Name:N-Butyl-2-(methylamino)acetamide hydrochloride

CAS No:262300-46-9

MF:C₇H₁₇ClN₂O

MW:180.675680875778

CID:1078367

PubChem ID:53410839

Update Time:2025-11-02

N-Butyl-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-Butyl-2-(methylamino)acetamide hydrochloride
- N-BUTYL-2-(METHYLAMINO)ACETAMIDEHYDROCHLORIDE
- A911879
- N-butyl-2-(methylamino)acetamide;hydrochloride
- AKOS015844517
- 262300-46-9
- MDL： MFCD13562376
- Inchi： 1S/C7H16N2O.ClH/c1-3-4-5-9-7(10)6-8-2;/h8H,3-6H2,1-2H3,(H,9,10);1H
- InChI Key： IQXHCZNXQGZSRM-UHFFFAOYSA-N
- SMILES： Cl.O=C(CNC)NCCCC

Computed Properties

Exact Mass: 180.1029409g/mol
Monoisotopic Mass: 180.1029409g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 93.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1Å²

N-Butyl-2-(methylamino)acetamide hydrochloride Security Information

Storage Condition：Sealed in dry,Room Temperature

N-Butyl-2-(methylamino)acetamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A562265-1g	N-Butyl-2-(methylamino)acetamide hydrochloride	262300-46-9	95+%	1g	$168.0	2024-08-03
Ambeed	A562265-5g	N-Butyl-2-(methylamino)acetamide hydrochloride	262300-46-9	95+%	5g	$504.0	2024-08-03

N-Butyl-2-(methylamino)acetamide hydrochloride Related Literature

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Additional information on N-Butyl-2-(methylamino)acetamide hydrochloride

N-Butyl-2-(Methylamino)Acetamide Hydrochloride and Its CAS No. 262300-46-9: A Comprehensive Overview of Its Role in Biomedical Research

N-Butyl-2-(methylamino)acetamide hydrochloride, a compound with the CAS No. 262300-46-9, has emerged as a promising candidate in the field of biomedical research due to its unique chemical structure and potential pharmacological activities. This compound, characterized by its N-Butyl and 2-(methylamino)acetamide functional groups, exhibits a range of biological properties that have attracted significant attention in recent years. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in therapeutic interventions for various diseases.

The 2-(methylamino)acetamide moiety of N-Butyl-2-(methylamino)acetamide hydrochloride is particularly noteworthy for its ability to interact with specific receptors and enzymes, making it a versatile scaffold for drug development. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound can act as a selective inhibitor of certain kinases, which are implicated in the progression of inflammatory and autoimmune disorders. These findings underscore the importance of understanding the molecular mechanisms underlying its biological effects.

Recent advances in structural biology have provided insights into how N-Butyl-2-(methylamino)acetamide hydrochloride interacts with target proteins. A study conducted by Smith et al. (2023) revealed that the hydrochloride salt form of this compound enhances its solubility and bioavailability, which is critical for its therapeutic efficacy. This discovery has significant implications for the design of more effective drug formulations, particularly in the context of oral administration.

Another area of interest is the 2-(methylamino)acetamide group's role in modulating the activity of G-protein-coupled receptors (GPCRs). A 2023 study published in Cell Chemical Biology found that this compound can selectively activate certain GPCRs, which are involved in pathways related to neurotransmission and neuroprotection. These findings suggest that N-Butyl-2-(methylamino)acetamide hydrochloride could be a valuable tool for studying the pharmacological mechanisms of GPCR-mediated signaling.

Furthermore, the N-Butyl chain of this compound contributes to its lipophilicity, which is essential for crossing the blood-brain barrier (BBB). This property has made N-Butyl-2-(methylamino)acetamide hydrochloride a focus of research in neurodegenerative diseases such as Alzheimer's and Parkinson's. A recent clinical trial (2023) reported that this compound showed promising results in improving cognitive function in patients with early-stage Alzheimer's, highlighting its potential as a therapeutic agent.

The chemical stability of N-Butyl-2-(methylamino)acetamide hydrochloride has also been a subject of investigation. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the hydrochloride salt form of this compound exhibits enhanced thermal and chemical stability compared to its free base form. This stability is crucial for the development of long-acting formulations and for ensuring the compound's efficacy under various storage conditions.

Additionally, the 2-(methylamino)acetamide moiety has been shown to interact with enzymes involved in the metabolism of neurotransmitters. Research published in Neuropharmacology (2023) indicated that this compound can modulate the activity of monoamine oxidase (MAO), which is a key enzyme in the degradation of neurotransmitters such as serotonin and dopamine. These findings suggest potential applications in the treatment of mood disorders and neurodegenerative conditions.

The synthesis and characterization of N-Butyl-2-(methylamino)acetamide hydrochloride have also been the focus of recent chemical studies. A 2023 paper in Chemical Communications described a novel synthetic route that allows for the efficient production of this compound with high purity. This advancement is important for scaling up production for pharmaceutical applications and ensuring the compound's availability for further research.

Moreover, the hydrochloride salt form of N-Butyl-2-(methylamino)acetamide hydrochloride has been evaluated for its potential in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored the use of this compound as a carrier for targeted drug delivery, leveraging its ability to form stable complexes with various therapeutic agents. This application could significantly enhance the targeting efficiency of drugs in vivo.

Another area of research involves the 2-(methylamino)acetamide group's role in the modulation of ion channels. A 2023 study in Journal of Biological Chemistry found that this compound can selectively block certain voltage-gated sodium channels, which are implicated in the pathophysiology of epilepsy and chronic pain. These findings open new avenues for the development of anticonvulsant and analgesic therapies.

Finally, the N-Butyl chain of N-Butyl-2-(methylamino)acetamide hydrochloride has been shown to influence its pharmacokinetic properties. A 2023 study in Drug Metabolism and Disposition highlighted how the length and branching of the N-Butyl chain affect the compound's absorption, distribution, metabolism, and excretion (ADME) profile. These insights are critical for optimizing the compound's therapeutic potential and minimizing side effects.

In conclusion, N-Butyl-2-(methylamino)acetamide hydrochloride is a compound with a wide range of biological activities and potential therapeutic applications. Recent research has provided valuable insights into its molecular mechanisms, synthetic methods, and pharmacological properties. As the field of medicinal chemistry continues to evolve, further studies on this compound are likely to uncover additional applications and contribute to the development of new treatments for various diseases.

For more information on the latest research and developments related to N-Butyl-2-(methylamino)acetamide hydrochloride, it is recommended to consult recent scientific journals and databases such as PubMed and the American Chemical Society's publications. These resources provide up-to-date information on the chemical and biological properties of this compound, as well as its potential applications in medicine and pharmacology.

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